
Spectroscopic Characterization of 5-Ethyl-2-
methylmorpholine: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Ethyl-2-methylmorpholine

CAS No.: 743444-85-1

Cat. No.: B1273580

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic signature of 5-
Ethyl-2-methylmorpholine (C₇H₁₅NO), a substituted morpholine derivative. In the absence of

publicly available experimental spectra for this specific compound, this document leverages

established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)

spectroscopy, and mass spectrometry (MS) to predict its spectral characteristics. These

predictions are grounded in the well-documented spectroscopic behavior of morpholine and its

simple alkylated derivatives, providing a robust framework for researchers, scientists, and drug

development professionals engaged in the synthesis and characterization of novel morpholine-

containing entities.

Introduction to the Spectroscopic Analysis of
Substituted Morpholines
The morpholine ring is a common scaffold in medicinal chemistry, valued for its favorable

physicochemical properties. Spectroscopic analysis is fundamental to confirming the structure

and purity of newly synthesized morpholine derivatives. This guide will systematically

deconstruct the predicted ¹H NMR, ¹³C NMR, IR, and MS data for 5-Ethyl-2-
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methylmorpholine, explaining the rationale behind each prediction by drawing parallels with

the known spectra of related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. The predicted ¹H and ¹³C NMR spectra of 5-Ethyl-2-methylmorpholine are

detailed below.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to reveal the connectivity and chemical environment of

all hydrogen atoms in the molecule. The predicted chemical shifts (δ) are presented in Table 1.

Table 1: Predicted ¹H NMR Chemical Shifts for 5-Ethyl-2-methylmorpholine

Protons
Predicted Chemical
Shift (ppm)

Predicted
Multiplicity

Predicted
Integration

H-2 ~3.6 - 3.8 Multiplet 1H

H-3 (axial &

equatorial)
~2.4 - 2.8 Multiplets 2H

H-5 ~2.2 - 2.4 Multiplet 1H

H-6 (axial &

equatorial)
~3.5 - 3.7 Multiplets 2H

-CH₃ (at C-2) ~1.1 - 1.2 Doublet 3H

-CH₂- (ethyl group) ~1.4 - 1.6 Multiplet 2H

-CH₃ (ethyl group) ~0.8 - 1.0 Triplet 3H

N-H Broad singlet 1H

Causality Behind Predicted ¹H NMR Shifts:

The predictions in Table 1 are based on the known spectral data of morpholine and its

derivatives. In unsubstituted morpholine, the protons adjacent to the oxygen (C-2 and C-6)
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typically resonate around 3.7 ppm, while those adjacent to the nitrogen (C-3 and C-5) appear

at approximately 2.9 ppm[1].

Protons on the Morpholine Ring: The introduction of methyl and ethyl substituents at C-2 and

C-5, respectively, will induce slight shifts in the positions of the ring protons due to altered

electronic environments and steric effects. The protons on carbons bearing the substituents

(H-2 and H-5) will likely appear as complex multiplets due to coupling with neighboring

protons. The protons on C-3 and C-6 are expected to be diastereotopic, appearing as distinct

multiplets.

Alkyl Substituents: The methyl group at the C-2 position, being adjacent to a chiral center, is

expected to be a doublet. The ethyl group at C-5 will exhibit a characteristic triplet for the

terminal methyl and a multiplet for the methylene protons.

N-H Proton: The proton on the nitrogen atom is anticipated to be a broad singlet, the

chemical shift of which can be highly variable depending on the solvent and concentration.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum provides information on the different carbon environments within the

molecule. The predicted chemical shifts are summarized in Table 2.

Table 2: Predicted ¹³C NMR Chemical Shifts for 5-Ethyl-2-methylmorpholine

Carbon Predicted Chemical Shift (ppm)

C-2 ~70 - 75

C-3 ~45 - 50

C-5 ~50 - 55

C-6 ~65 - 70

-CH₃ (at C-2) ~15 - 20

-CH₂- (ethyl group) ~25 - 30

-CH₃ (ethyl group) ~10 - 15
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Rationale for Predicted ¹³C NMR Shifts:

The predicted carbon chemical shifts are extrapolated from the known values for morpholine

and alkyl-substituted morpholines. For morpholine itself, the carbons adjacent to oxygen (C-2,

C-6) resonate at approximately 67 ppm, while those next to nitrogen (C-3, C-5) are found

around 46 ppm[2].

Ring Carbons: The presence of alkyl substituents will cause a downfield shift (to a higher

ppm value) for the substituted carbons (C-2 and C-5). The other ring carbons (C-3 and C-6)

will also experience minor shifts.

Alkyl Carbons: The chemical shifts for the methyl and ethyl carbons are predicted based on

standard values for such groups in an aliphatic environment.

Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring NMR spectra is crucial for reproducibility.

Step-by-Step Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of 5-Ethyl-2-methylmorpholine in a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds,

relaxation delay of 1-5 seconds, and 8-16 scans.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds,

relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good
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signal-to-noise ratio (e.g., 128-1024 scans).

Data Processing: Process the raw data using appropriate software, including Fourier

transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The predicted key IR absorptions for 5-Ethyl-2-methylmorpholine are listed in

Table 3.

Table 3: Predicted Characteristic IR Absorptions for 5-Ethyl-2-methylmorpholine

Functional Group
Predicted Absorption
Range (cm⁻¹)

Intensity

N-H Stretch 3300 - 3500 Medium, broad

C-H Stretch (aliphatic) 2850 - 3000 Strong

C-O-C Stretch (ether) 1070 - 1150 Strong

C-N Stretch (amine) 1020 - 1250 Medium

Interpretation of Predicted IR Absorptions:

The predicted IR spectrum is based on the characteristic absorption frequencies of amines,

ethers, and aliphatic hydrocarbons[3][4].

N-H Stretch: A medium to weak, broad absorption is expected in the region of 3300-3500

cm⁻¹ corresponding to the N-H stretching vibration of the secondary amine[5].

C-H Stretch: Strong absorptions in the 2850-3000 cm⁻¹ range will arise from the C-H

stretching vibrations of the methyl and ethyl groups, as well as the methylene groups of the

morpholine ring.

C-O-C Stretch: A strong, characteristic absorption for the C-O-C stretching of the ether

linkage is anticipated between 1070 and 1150 cm⁻¹[6].
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C-N Stretch: The C-N stretching vibration of the secondary amine is expected to appear in

the 1020-1250 cm⁻¹ region.

Experimental Protocol for IR Data Acquisition
Step-by-Step Methodology:

Sample Preparation:

Neat Liquid: Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or

KBr).

Solution: Dissolve the sample in a suitable solvent (e.g., CCl₄) and place it in a solution

cell.

Data Acquisition:

Obtain a background spectrum of the empty spectrometer (or the solvent).

Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Subtract the background spectrum from the sample spectrum to obtain the

final IR spectrum of the compound.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum
The molecular formula of 5-Ethyl-2-methylmorpholine is C₇H₁₅NO, corresponding to a

monoisotopic mass of approximately 129.1154 u[7].

Molecular Ion (M⁺): The electron ionization (EI) mass spectrum is expected to show a

molecular ion peak at m/z = 129.

Fragmentation Pattern: The fragmentation of morpholine derivatives is often initiated by the

cleavage of bonds adjacent to the heteroatoms. Key predicted fragments are outlined in
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Table 4.

Table 4: Predicted Key Fragments in the Mass Spectrum of 5-Ethyl-2-methylmorpholine

m/z Proposed Fragment

114 [M - CH₃]⁺

100 [M - C₂H₅]⁺

86 [M - C₂H₅ - CH₂]⁺ or [M - CH₃ - C₂H₄]⁺

57 [C₄H₉]⁺ or [C₃H₅O]⁺

Rationale for Fragmentation:

The fragmentation pathways of morpholines are well-documented[8][9]. The primary

fragmentation is expected to involve the loss of the alkyl substituents.

Loss of Methyl Group: Cleavage of the C-C bond between the morpholine ring and the

methyl group at C-2 would result in a fragment at m/z = 114.

Loss of Ethyl Group: Loss of the ethyl group from C-5 would lead to a fragment at m/z = 100.

Ring Cleavage: Subsequent fragmentation of the morpholine ring can lead to a variety of

smaller fragments.

The predicted fragmentation pathway is illustrated in the following diagram:

[C₇H₁₅NO]⁺˙
m/z = 129

[C₆H₁₂NO]⁺
m/z = 114- •CH₃

[C₅H₁₀NO]⁺
m/z = 100

- •C₂H₅

Further
Fragments

Click to download full resolution via product page
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Caption: Predicted major fragmentation pathways for 5-Ethyl-2-methylmorpholine in EI-MS.

Experimental Protocol for MS Data Acquisition
Step-by-Step Methodology:

Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct

infusion or after separation by gas chromatography (GC-MS).

Ionization: Utilize electron ionization (EI) for fragmentation analysis or a soft ionization

technique like electrospray ionization (ESI) to primarily observe the molecular ion.

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions to generate the mass spectrum.

Conclusion
This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 5-
Ethyl-2-methylmorpholine. The detailed predictions for its ¹H NMR, ¹³C NMR, IR, and MS

spectra, substantiated by data from closely related analogs, offer a valuable resource for the

structural verification of this compound. The provided experimental protocols serve as a

practical starting point for researchers undertaking the synthesis and characterization of novel

morpholine derivatives. The principles outlined herein are broadly applicable to the

spectroscopic analysis of other substituted heterocyclic systems, underscoring the power of

leveraging existing knowledge to predict and interpret the spectral properties of new chemical

entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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